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Compound of Interest

Compound Name: Pyrene-PEG4-acid

Cat. No.: B610356 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Pyrene-PEG4-acid is not readily available

in public domains. This guide is compiled based on the known properties of its constituent

components—pyrene, polyethylene glycol (PEG), and carboxylic acid—and general chemical

safety principles. It is intended for informational purposes for researchers, scientists, and drug

development professionals. A thorough risk assessment should be conducted by qualified

personnel before handling this substance.

Introduction
Pyrene-PEG4-acid is a fluorescent-labeled polyethylene glycol (PEG) linker.[1] It combines the

hydrophobic polycyclic aromatic hydrocarbon, pyrene, with a hydrophilic PEG chain terminating

in a carboxylic acid. This structure makes it useful for applications such as the functionalization

of carbon nanotubes and graphene through π-π stacking interactions.[1][2] The terminal

carboxylic acid allows for further conjugation to various biomolecules.[2][3] Given its use in

research and development, a comprehensive understanding of its safe handling is paramount.

Hazard Identification and Classification
Due to the lack of a specific SDS for Pyrene-PEG4-acid, a conservative approach to hazard

assessment is necessary, considering the properties of its components.

Pyrene Moiety: Pyrene is classified as a polycyclic aromatic hydrocarbon (PAH).[4] Some

PAHs are known carcinogens. Pyrene itself is listed as harmful if swallowed, causes skin and
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serious eye irritation, and may cause respiratory irritation.[5] It is also very toxic to aquatic

life with long-lasting effects.[5][6] Some sources indicate that pyrene may cause cancer.[5][7]

Polyethylene Glycol (PEG) Moiety: Polyethylene glycol is generally considered to have low

toxicity and is used in numerous pharmaceutical applications.[8][9][10] It is known for its

biocompatibility and ability to reduce the immunogenicity of conjugated molecules.[9][11]

However, the toxicity of PEG can be molecular weight-dependent, and high doses of PEG

have been associated with cellular vacuolation in non-clinical studies.[8][12]

Carboxylic Acid Moiety: Carboxylic acids can be corrosive or irritating to the skin and eyes.

The overall hazard of the Pyrene-PEG4-acid molecule will be influenced by the presence of

this functional group, though the long PEG chain may mitigate some of its reactivity.

Anticipated GHS Classification (Based on Components):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[5]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[5]

Carcinogenicity 1B or 2
H350/H351: May cause

cancer[5][7]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[5]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic

life[5][6]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects[5][6]

Physical and Chemical Properties
Quantitative data for Pyrene-PEG4-acid is limited. The following table summarizes available

and inferred properties.
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Property Value Source/Comment

CAS Number 1817735-34-4 [1][3]

Molecular Formula C28H33NO7 [1]

Molecular Weight 495.6 g/mol [1]

Appearance
Likely a solid (Yellow to

Orange)

Based on pyrene and its

derivatives[13]

Solubility Soluble in DMSO, DMF, DCM [1]

Storage Temperature -20°C [1]

Excitation Maximum (nm) 313, 326, 343 [1]

Emission Maximum (nm) 377, 397 [1]

Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat is

mandatory.

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols.[13] If a fume hood is not available, a respirator

with a particulate filter may be necessary.

Safe Handling Procedures
Avoid creating dust.[13]

Prevent contact with skin, eyes, and clothing.[14]

Wash hands thoroughly after handling.[13]

Take precautionary measures against static discharge.[13]
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Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

The recommended storage temperature is -20°C.[1]

Protect from light, as pyrene and its derivatives can be light-sensitive.[15]

Store away from incompatible materials such as strong oxidizing agents.[4]

First-Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Immediately wash skin with soap and plenty of water.[16] Remove

contaminated clothing. Get medical attention if irritation develops.

If inhaled: Remove to fresh air.[16] If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting.[16] Rinse mouth with water. Get medical attention

immediately.[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[4] Wear appropriate PPE as

described in Section 4.1.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains, as pyrene is very toxic to aquatic life.[5]

Methods for Cleaning Up: Carefully sweep up solid material and place it in a suitable

container for disposal. Avoid generating dust. Clean the spill area with a suitable solvent and

then wash with soap and water.

Disposal Considerations
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Dispose of waste material in accordance with local, state, and federal regulations. This material

may be considered hazardous waste due to the toxicity of the pyrene moiety.

Experimental Protocols: General Handling Workflow
The following diagram illustrates a general workflow for the safe handling of a chemical agent

like Pyrene-PEG4-acid in a laboratory setting.
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General Workflow for Safe Chemical Handling

Preparation

Handling

Cleanup and Disposal

Review SDS and
Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Chemical Fume Hood)

Retrieve from Storage
(-20°C)

Start Experiment

Weigh Required Amount
(Minimize Dust)

Dissolve in Appropriate Solvent
(e.g., DMSO, DMF)

Perform Experiment

Decontaminate Glassware
and Surfaces

Experiment Complete

Return Unused Material
to Storage

Dispose of Waste in
Designated Hazardous Waste Container

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Workflow for Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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